555-16-8(4-Nitrobenzaldehyde),XXH,4NBZ

4-Nitrobenzaldehyde Properties

Names and Identifiers

- 4-Nitrobenzaldehyde
- 4-FORMYLNITROBENZENE
- p-Formylnitrobenzene
- P-NITROBENZALDEHYDE
- 4-nitro-benzaldehyd
- Benzaldehyde, p-nitro-
- Benzaldehyde,4-nitro-
- p-nitro-benzaldehyd
- p-Nitrobenzaldehyde 4-Nitrobenzaldehyde
- 4-NITRO BENZALDEHYDE GR
- NITROBENZALDEHYDE 4-
- 4-Nitrobenzenecarbaldehyde
- 4-mononitrobenzaldehyde
- 4-nitrobenzaldehdye
- 4-nitro-benzaldehyde
- Benzaldehyde,4-nitro
- Benzaldehyde,p-nitro
- NITROBENZALDEHYDE 4
- para-nitrobenzaldehyde
- p-nitrobenzoic aldehyde
- CCRIS-1675
- 4-NITROBENZENECARBOXALDEHYDE
- AKOS000118887
- BP-11799
- CCRIS 1675
- 4-nitrobenzaldhyde
- paranitrobenzaldehyde
- CHEMBL164236
- N0559
- AB-131/40217801
- 4-Nitrobenzaldehyde, Vetec(TM) reagent grade, 98%
- Tox21_202930
- MFCD00007346
- WLN: WNR DVH
- DTXSID5022061
- 4NBZ
- NITROBENZALDEHYDE, 4-
- CS-W007577
- DTXCID402061
- InChI=1/C7H5NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-5
- BCP27111
- UNII-NX859P8MB0
- p-nitrobenzenealdehyde
- BENZALDEHYDE,4-NITRO MFC7 H5 N1 O3
- STR00898
- NCGC00260476-01
- p-nitro benzaldehyde
- 4-Nitrobenzaldehyde,(S)
- NSC-6103
- D70831
- Q2816679
- Z57772464
- 4-nitrobenz aldehyde
- (4 nitrophenyl)methanone
- CHEBI:66926
- SY001417
- para-nitro benzaldehyde
- EN300-18420
- 4-Nitrobenzaldehyde; Chloramphenicol Impurity B
- 4-Nitrobenzaldehyde, 98%
- FT-0619200
- F2190-0630
- 4-Nitrobenzaldehyde, for spectrophotometric det. of amino sugars, >=99.0%
- 4-Nitrobenzaldehyde, p.a., 98.0%
- NS00022368
- CAS-555-16-8
- EINECS 209-084-5
- p-nitro-benzaldehyde
- 4-Nitrobenzaldehyde, purum, >=97.0% (HPLC)
- XXH
- NX859P8MB0
- FT-0672749
- A15647
- AC-27489
- J-515873
- Benzaldehyde, 4-nitro-
- 555-16-8
- AI3-52475
- NSC 6103
- SCHEMBL1157
- NSC6103
- 4-nitro benzaldehyde
- BBL011957
- HY-W007577
- pNitrobenzaldehyde
- pFormylnitrobenzene
- STK199266
- Benzaldehyde, pnitro
- BENZALDEHYDE,4-NITRO MFC7 H5 N1 O3
- DB-024132
- Benzaldehyde, 4nitro
- +Expand
- MDL： MFCD00007346
- InChIKey： BXRFQSNOROATLV-UHFFFAOYSA-N
- Inchi： 1S/C7H5NO3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-5H
- SMILES： O=CC1=CC=C([N+]([O-])=O)C=C1
- BRN： 386796

Computed Properties

Exact Mass: 151.02700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 151.027
Heavy Atom Count: 11
Complexity: 156
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 62.9A^2

Experimental Properties

LogP: 1.93050
PSA: 62.89000
Merck: 6587
Refractive Index: 1.5800 (estimate)
Water Partition Coefficient: Soluble in water, ethanol, benzene, glacial acetic acid. Slightly soluble in ether.
Boiling Point: 299.6°C at 760 mmHg
Melting Point: 103-106 °C (lit.)
Flash Point: 155.2±15.4 °C
Solubility: 2.34g/l
Color/Form: White or yellowish prismatic crystals.
Solubility: Soluble in ethanol, benzene and acetic acid, slightly soluble in water and ether.
Sensitiveness: Air Sensitive
Density: 1,496 g/cm3

4-Nitrobenzaldehyde Security Information

Symbol: GHS07
RTECS：CU7350000
WGK Germany：2
Safety Term：S24/25
Safety Instruction： S26-S36/37-S61-S24/25-S36/37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317,H319
Warning Statement： P280,P305+P351+P338
Prompt：warning
Storage Condition：Store at room temperature
Risk Phrases： 36-43-52/53
Signal Word：Warning
TSCA：Yes

4-Nitrobenzaldehyde Customs Data

HS CODE：2913000090
Customs Data：

China Customs Code:
2913000090

Overview:

2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-Nitrobenzaldehyde Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034L0-1g	4-Nitrobenzaldehyde	555-16-8	98%	1g	$6.00	2024-04-29
abcr	AB118175-25 g	4-Nitrobenzaldehyde, 99%; .	555-16-8	99%	25 g	€60.80	2023-07-20
Alichem	A019142774-1000g	4-Nitrobenzaldehyde	555-16-8	98%	1000g	$190.00	2023-09-01
Apollo Scientific	OR12008-100g	4-Nitrobenzaldehyde	555-16-8	95%	100g	£34.00	2024-05-25
Cooke Chemical	A6154812-5G	p-Nitrobenzaldehyde , AR	555-16-8	>97.0%(GC)	5g	RMB 24.00	2023-09-07
Crysdot LLC	CD12061482-100g	4-Nitrobenzaldehyde	555-16-8	98%	100g	$77	2024-07-24
Enamine	EN300-18420-0.05g	4-nitrobenzaldehyde	555-16-8	95%	0.05g	$19.0	2023-09-19
eNovation Chemicals LLC	D686603-500g	4-Nitrobenzaldehyde	555-16-8	98%	500g	$105	2022-09-04
Life Chemicals	F2190-0630-0.25g	4-nitrobenzaldehyde	555-16-8	95%+	0.25g	$18.0	2023-11-21
MedChemExpress	HY-W007577-25g	4-Nitrobenzaldehyde	555-16-8		25g	￥100	2024-07-24

4-Nitrobenzaldehyde Synthesis

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4-Nitrobenzaldehyde Related Literature

1. Nitration and oxidation of substituted benzaldehydes in solutions of dinitrogen pentaoxide or nitronium trifluoromethanesulfonate in nitric acid

Roy B. Moodie,Richard Willmer J. Chem. Soc. Perkin Trans. 2 1992 229
2. Catalytic enantioselective aldol reactions

Yasuhiro Yamashita,Tomohiro Yasukawa,Woo-Jin Yoo,Taku Kitanosono,Shū Kobayashi Chem. Soc. Rev. 2018 47 4388
3. Nanocellulose enriches enantiomers in asymmetric aldol reactions

Naliharifetra Jessica Ranaivoarimanana,Xin Habaki,Takuya Uto,Kyohei Kanomata,Toshifumi Yui,Takuya Kitaoka RSC Adv. 2020 10 37064
4. The amino side chains do matter: chemoselectivity in the one-pot three-component synthesis of 2-amino-4H-chromenes by supramolecular catalysis with amino-appended β-cyclodextrins (ACDs) in water

Yufeng Ren,Bo Yang,Xiali Liao Catal. Sci. Technol. 2016 6 4283
5. Trapping reactions of 1-methoxyfuran endo-peroxides with 4-nitrobenzaldehyde oxime. Regio- and stereoselective synthesis of the first oxime O-[2,5-dihydro-5-hydroperoxy-2-furyl] ethers

M. Rosaria Iesce,Flavio Cermola,Antonio Guitto,Federico Giordano J. Chem. Soc. Perkin Trans. 1 1999 475
6. Asymmetric direct aldol reactions catalyzed by chiral amine macrocycle–metal(ii) complexes under solvent-free conditions

Koichi Tanaka,Azusa Asakura,Toshihide Muraoka,Przemys?aw Kalicki,Zofia Urbanczyk-Lipkowska New J. Chem. 2013 37 2851
7. Merging supramolecular catalysis and aminocatalysis: amino-appended β-cyclodextrins (ACDs) as efficient and recyclable supramolecular catalysts for the synthesis of tetraketones

Yufeng Ren,Bo Yang,Xiali Liao RSC Adv. 2016 6 22034
8. Imidazolidinone intermediates in prolinamide-catalyzed aldol reactions

ángel L. Fuentes de Arriba,Luis Simón,César Raposo,Victoria Alcázar,Francisca Sanz,Francisco M. Mu?iz,Joaquín R. Morán Org. Biomol. Chem. 2010 8 2979
9. Microgel organocatalysts: modulation of reaction rates at liquid–liquid interfaces

Denise Kleinschmidt,Katja Nothdurft,Mikhail V. Anakhov,Anna A. Meyer,Matthias Mork,Rustam A. Gumerov,Igor I. Potemkin,Walter Richtering,Andrij Pich Mater. Adv. 2020 1 2983
10. Kinetic evaluation of chitosan-derived catalysts for the aldol reaction in water

Anton De Vylder,Jeroen Lauwaert,Jeriffa De Clercq,Pascal Van Der Voort,Christian V. Stevens,Joris W. Thybaut React. Chem. Eng. 2019 4 1948

Related Categories

Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Cas no 555-16-8 (4-Nitrobenzaldehyde)

4-Nitrobenzaldehyde Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Nitrobenzaldehyde Security Information

4-Nitrobenzaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Nitrobenzaldehyde Price

4-Nitrobenzaldehyde Synthesis

4-Nitrobenzaldehyde Suppliers

4-Nitrobenzaldehyde Related Literature

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